Cas no 2227750-01-6 (rac-(1R,2S)-2-(pent-1-en-1-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(pent-1-en-1-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227750-01-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6570746
• PubChem ID: 165969873
• Update Time: 2025-08-05

rac-(1R,2S)-2-(pent-1-en-1-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(pent-1-en-1-yl)cyclopropane-1-carboxylic acid
• EN300-1789412
• 2227750-01-6

• Inchi： 1S/C9H14O2/c1-2-3-4-5-7-6-8(7)9(10)11/h4-5,7-8H,2-3,6H2,1H3,(H,10,11)/b5-4+/t7-,8-/m1/s1
• InChI Key： MNUIZWPDHQDLCT-IVZJMYDKSA-N
• SMILES： OC([C@@H]1C[C@H]1/C=C/CCC)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2S)-2-(pent-1-en-1-yl)cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2S)-2-(pent-1-en-1-yl)cyclopropane-1-carboxylic Acid (CAS No. 2227750-01-6)

Rac-(1R,2S)-2-(pent-1-en-1-yl)cyclopropane-1-carboxylic acid, a compound with the CAS number 2227750-01-6, is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of cyclic structures known as cyclopropanes, which are characterized by their highly strained three-membered rings. The presence of a pent-1-enyl group attached to the cyclopropane ring introduces additional complexity and reactivity, making this molecule a valuable scaffold for various synthetic and biological applications.

The nomenclature of the compound provides a detailed insight into its structural features. The prefix "rac-" indicates that the molecule is a racemic mixture, meaning it contains equal amounts of both enantiomers of the (1R,2S) configuration. The term "(1R,2S)" specifies the absolute configuration at the two stereogenic centers of the cyclopropane ring. Specifically, the first chiral center (C1) has an (R) configuration, while the second chiral center (C2) has an (S) configuration. This stereochemical arrangement is crucial for understanding the molecule's biological activity and interactions with biological targets.

The long-tail keyword "pent-1-enyl" refers to an alkyl group derived from pent-1-enene, which is an unsaturated hydrocarbon with five carbon atoms and a double bond between C1 and C2. This group contributes to the overall lipophilicity and electronic properties of the molecule, influencing its solubility and reactivity. The presence of this unsaturated group also opens up possibilities for further functionalization and derivatization, making it a versatile building block in medicinal chemistry.

Cyclopropanes are known for their unique chemical properties due to the strain in their three-membered rings. This strain makes them highly reactive in various chemical transformations, such as ring-opening reactions, which can be harnessed to introduce new functional groups or alter the molecular structure. The rac-(1R,2S)-2-(pent-1-en-1-yl)cyclopropane-1-carboxylic acid is no exception and has been explored in several synthetic pathways that leverage these reactivities.

In recent years, there has been growing interest in using cyclopropane derivatives as pharmacophores in drug discovery. The strained ring system can disrupt hydrogen bonding interactions and influence receptor binding affinity, making these compounds attractive candidates for developing novel therapeutic agents. For instance, studies have shown that cyclopropane-containing molecules can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammatory responses and infectious diseases.

The pent-1-enyl moiety in rac-(1R,2S)-2-(pent-1-en-1-yl)cyclopropane-1-carboxylic acid adds an additional layer of complexity that can be exploited for designing molecules with specific biological activities. The double bond in the pent-1-enyl group can participate in π-stacking interactions or undergo chemical modifications to introduce new functional groups. These modifications can fine-tune the pharmacokinetic properties of the molecule, such as its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.

Recent research has also explored the use of this compound as a precursor for more complex molecules through cross-coupling reactions. For example, palladium-catalyzed reactions can be employed to introduce various substituents at different positions of the cyclopropane ring or the pent-1-enyl group. These reactions have enabled the synthesis of novel analogs with enhanced biological activity or improved pharmacological profiles.

The biological activity of rac-(1R,2S)-2-(pent-1-en-1-yl)cyclopropane-1-carboxylic acid has been investigated in several preclinical studies. Initial findings suggest that this compound may have potential applications in modulating inflammatory pathways and inhibiting certain enzymes associated with diseases such as cancer and autoimmune disorders. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, have been employed to construct the stereogenic centers with high enantioselectivity. These methods are essential for producing enantiomerically pure forms of the compound, which are often required for biological studies due to their distinct pharmacological properties.

The pharmaceutical industry has shown interest in developing new drugs based on cyclopropane scaffolds due to their unique structural features and potential therapeutic benefits. Rac-(1R,2S)-2-(pent-1-en-1-yl)cyclopropane-1-carboxylic acid represents an interesting starting point for exploring new drug candidates. Its structural versatility allows for modifications that can tailor its biological activity to specific therapeutic needs.

In conclusion, rac-(1R,2S)-2-(pent-1-enyl)cyclopropane-1-carboxylic acid (CAS No. 2227750-01-6) is a promising compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structural features make it a valuable scaffold for designing novel molecules with tailored biological activities. Further exploration of its synthetic pathways and biological effects will undoubtedly contribute to advancements in drug discovery and development.